N'-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-2,4-dihydroxybenzohydrazide

• IUPAC Name: N-[(E)-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]methylideneamino]-2,4-dihydroxybenzamide
• InChI: InChI=1S/C22H19FN2O5/c1-29-21-10-15(4-9-20(21)30-13-14-2-5-16(23)6-3-14)12-24-25-22(28)18-8-7-17(26)11-19(18)27/h2-12,26-27H,13H2,1H3,(H,25,28)/b24-12+
• InChI Key: NHBCBNGAEZHQIQ-WYMPLXKRSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=NNC(=O)C2=C(C=C(C=C2)O)O)OCC3=CC=C(C=C3)F
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N/NC(=O)C2=C(C=C(C=C2)O)O)OCC3=CC=C(C=C3)F
• Molecular Formula: C22H19FN2O5
• Molecular Weight: 410.4 g/mol

Description

N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-2,4-dihydroxybenzohydrazide, also known as FBMH, is a novel compound that has gained significant attention in the field of medicinal chemistry. This compound has been found to possess a wide range of pharmacological properties, making it a promising candidate for the development of new therapeutic agents.

Mechanism of Action

The mechanism of action of N'-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-2,4-dihydroxybenzohydrazide is not fully understood, but it is believed to act through multiple pathways. N'-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-2,4-dihydroxybenzohydrazide has been shown to inhibit the expression of pro-inflammatory cytokines and enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), thereby reducing inflammation. It has also been found to scavenge free radicals and inhibit lipid peroxidation, thus exhibiting antioxidant activity. N'-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-2,4-dihydroxybenzohydrazide has been shown to induce apoptosis in cancer cells by activating caspase-3 and downregulating anti-apoptotic proteins such as Bcl-2.
Biochemical and Physiological Effects:
N'-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-2,4-dihydroxybenzohydrazide has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in animal models of various diseases, including arthritis, colitis, and neurodegenerative disorders. N'-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-2,4-dihydroxybenzohydrazide has also been found to inhibit the growth of cancer cells in vitro and in vivo. In addition, N'-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-2,4-dihydroxybenzohydrazide has been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

N'-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-2,4-dihydroxybenzohydrazide has several advantages as a research tool. It is relatively easy to synthesize and purify, making it readily available for use in laboratory experiments. N'-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-2,4-dihydroxybenzohydrazide has also been found to be stable under a wide range of conditions, making it suitable for use in various assays. However, N'-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-2,4-dihydroxybenzohydrazide has some limitations as well. It has poor solubility in water, which can limit its use in certain assays. In addition, N'-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-2,4-dihydroxybenzohydrazide has not been extensively studied in humans, so its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for the research on N'-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-2,4-dihydroxybenzohydrazide. One area of interest is the development of N'-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-2,4-dihydroxybenzohydrazide-based therapeutics for the treatment of inflammatory and neurodegenerative disorders. Another area of interest is the investigation of N'-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-2,4-dihydroxybenzohydrazide as a potential anticancer agent. Further studies are also needed to fully understand the mechanism of action of N'-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-2,4-dihydroxybenzohydrazide and its potential toxicity in humans. In addition, the development of new synthetic routes for N'-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-2,4-dihydroxybenzohydrazide and its derivatives could lead to the discovery of more potent and selective compounds.

Synthesis Methods

The synthesis of N'-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-2,4-dihydroxybenzohydrazide is a multistep process that involves the condensation of 4-fluorobenzaldehyde and 3-methoxybenzaldehyde with 2,4-dihydroxybenzohydrazide in the presence of a suitable catalyst. The resulting product is then purified using column chromatography to obtain pure N'-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-2,4-dihydroxybenzohydrazide.

Scientific Research Applications

N'-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-2,4-dihydroxybenzohydrazide has been extensively studied for its potential therapeutic applications. It has been found to possess significant anti-inflammatory, antioxidant, and anticancer properties. N'-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzylidene}-2,4-dihydroxybenzohydrazide has also been shown to exhibit potent inhibitory activity against enzymes such as tyrosinase and acetylcholinesterase, making it a promising candidate for the treatment of neurodegenerative disorders.